Cas no 1443981-22-3 (N-cyclopropyl-N-methylcyclopropanamine hydrochloride)

• Product Name: N-cyclopropyl-N-methylcyclopropanamine hydrochloride
• CAS No: 1443981-22-3
• MF: C₇H₁₄ClN
• MW: 147.645761013031
• CID: 4600139
• PubChem ID: 53408560
• Update Time: 2025-06-14

N-cyclopropyl-N-methylcyclopropanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-N-methylcyclopropanamine hydrochloride

• Inchi： 1S/C7H13N.ClH/c1-8(6-2-3-6)7-4-5-7;/h6-7H,2-5H2,1H3;1H
• InChI Key： LMMDMWMRKGBNOZ-UHFFFAOYSA-N
• SMILES： N(C1CC1)(C1CC1)C.Cl

Additional information on N-cyclopropyl-N-methylcyclopropanamine hydrochloride

Research Update on N-cyclopropyl-N-methylcyclopropanamine Hydrochloride (CAS: 1443981-22-3)

N-cyclopropyl-N-methylcyclopropanamine hydrochloride (CAS: 1443981-22-3) is a chemical compound of growing interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug discovery, particularly as a building block for novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.

The compound has garnered attention due to its unique structural features, which include two cyclopropyl rings and a secondary amine functional group. These characteristics make it a promising candidate for the development of small-molecule inhibitors and modulators of biological targets. Recent synthetic methodologies have improved the efficiency of producing N-cyclopropyl-N-methylcyclopropanamine hydrochloride, enabling more extensive pharmacological evaluations.

In vitro studies have demonstrated that N-cyclopropyl-N-methylcyclopropanamine hydrochloride exhibits moderate binding affinity to certain neurotransmitter receptors, suggesting potential applications in central nervous system (CNS) disorders. Preliminary data indicate that the compound may act as a modulator of serotonin and dopamine receptors, although further studies are required to elucidate its precise mechanism of action.

Recent advancements in computational chemistry have facilitated the virtual screening of N-cyclopropyl-N-methylcyclopropanamine hydrochloride against various protein targets. Molecular docking simulations suggest that the compound may interact with enzymes involved in neurotransmitter metabolism, providing a rationale for its observed biological activity. These findings are supported by experimental data from enzyme inhibition assays.

Pharmacokinetic studies of N-cyclopropyl-N-methylcyclopropanamine hydrochloride have revealed favorable absorption and distribution properties in animal models. The compound demonstrates good blood-brain barrier penetration, which is essential for potential CNS applications. However, metabolic stability remains an area for optimization, as preliminary data indicate rapid clearance in some species.

Current research efforts are focused on exploring structure-activity relationships (SAR) around the N-cyclopropyl-N-methylcyclopropanamine scaffold. Modifications to the cyclopropyl rings and the amine functionality are being investigated to enhance target selectivity and improve pharmacological properties. Several analogs have shown improved potency in preliminary screening assays.

The safety profile of N-cyclopropyl-N-methylcyclopropanamine hydrochloride is under investigation in preclinical studies. Initial toxicity assessments indicate a reasonable safety margin at pharmacologically relevant doses, though comprehensive safety evaluations are ongoing. These studies will be critical for determining the compound's potential for further development.

In conclusion, N-cyclopropyl-N-methylcyclopropanamine hydrochloride represents an interesting chemical entity with potential applications in drug discovery, particularly for CNS disorders. While current research is promising, additional studies are needed to fully characterize its therapeutic potential and optimize its pharmacological properties. The compound's unique structure and preliminary biological activity make it a valuable subject for continued investigation in chemical biology and medicinal chemistry research.